6-methyl-4-{[(3-methyl-2-thienyl)methylene]amino}-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one
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Description
This compound is a complex organic molecule that contains several functional groups, including a thienyl group, a triazinone group, and a methyl group . The presence of these groups suggests that this compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry or materials science.
Scientific Research Applications
Microwave-Assisted Synthesis and Structural Characterization
Researchers have developed solvent-free, microwave-assisted synthesis methods for creating imines, including derivatives of 4-amino-6-methyl-5-oxo-3-thioxo-2H-1,2,4-triazine. These methods offer an efficient and environmentally friendly alternative to traditional synthesis, highlighting the compound's potential in material science and organic synthesis. The study includes X-ray diffraction analysis, providing detailed insights into the compound's crystal structure, which is crucial for understanding its chemical behavior and applications in material science (Tabatabaee et al., 2007).
Formation of Silver(I) Complexes
Another significant application involves the synthesis and characterization of new imine ligands based on this triazine derivative and their silver(I) complexes. The research demonstrates the compound's versatility in forming complexes with metals, which could have implications for catalysis, material science, and the development of new metal-organic frameworks (Ghassemzadeh et al., 2004).
Photovoltaic Device Applications
The compound has also been investigated for its utility in photovoltaic devices. Chemical transformation studies have led to the development of novel compounds with significant photovoltaic properties. These findings underscore the potential for using this triazine derivative in renewable energy technologies, especially in the design and optimization of photovoltaic cells (Halim et al., 2018).
Corrosion Inhibition
Additionally, the triazine derivative exhibits promising properties as a corrosion inhibitor for metals. Studies involving electrochemical assays, theoretical calculations, and Monte Carlo simulations reveal that compounds like 6-methyl-4-{[(3-methyl-2-thienyl)methylene]amino}-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one can effectively inhibit corrosion in metal structures. This application is particularly relevant in the fields of material science and engineering, where preventing corrosion can significantly extend the lifespan of metal components (John et al., 2017).
Properties
IUPAC Name |
6-methyl-4-[(E)-(3-methylthiophen-2-yl)methylideneamino]-3-sulfanylidene-2H-1,2,4-triazin-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N4OS2/c1-6-3-4-17-8(6)5-11-14-9(15)7(2)12-13-10(14)16/h3-5H,1-2H3,(H,13,16)/b11-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFADTZPTAOULDP-VZUCSPMQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)C=NN2C(=O)C(=NNC2=S)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(SC=C1)/C=N/N2C(=O)C(=NNC2=S)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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